Cas no 881674-21-1 (1H-Pyrrole-3-carboxylic acid, 4-(1-methylethyl)-, methyl ester)

• Product name: 1H-Pyrrole-3-carboxylic acid, 4-(1-methylethyl)-, methyl ester
• CAS No: 881674-21-1
• MF: C₉H₁₃NO₂
• MW: 167.20502
• CID: 1917365
• PubChem ID: 66924650

1H-Pyrrole-3-carboxylic acid, 4-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 4-(1-methylethyl)-, methyl ester
• 881674-21-1
• SCHEMBL1156156
• Methyl 4-isopropyl-1H-pyrrole-3-carboxylate
• WFRZLYFOLGQHON-UHFFFAOYSA-N
• methyl 4-(propan-2-yl)-1H-pyrrole-3-carboxylate
• EN300-7829099

• Inchi： InChI=1S/C9H13NO2/c1-6(2)7-4-10-5-8(7)9(11)12-3/h4-6,10H,1-3H3
• InChI Key： WFRZLYFOLGQHON-UHFFFAOYSA-N
• SMILES： CC(C)C1=CNC=C1C(=O)OC

Computed Properties

• Exact Mass: 167.094628657Da
• Monoisotopic Mass: 167.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1Ų
• XLogP3: 1.7